Cas no 1903771-04-9 (N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide)

• Product Name: N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide
• CAS No: 1903771-04-9
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5549576
• Update Time: 2025-07-17

N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide

• Inchi： 1S/C17H16N2O2S/c20-17(18-9-1-3-13-11-19-21-12-13)15-7-5-14(6-8-15)16-4-2-10-22-16/h2,4-8,10-12H,1,3,9H2,(H,18,20)
• InChI Key： HNPFUSBAEPOBKP-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CON=C1)(=O)C1=CC=C(C2SC=CC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide

Research Brief on N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide (CAS: 1903771-04-9)

N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide (CAS: 1903771-04-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining an oxazole and thiophene moiety, has shown promising potential as a modulator of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of inflammatory and oncological diseases.

The synthesis of N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. Key steps include the coupling of 4-thiophen-2-ylbenzoic acid with 3-(1,2-oxazol-4-yl)propan-1-amine under optimized conditions. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structure and purity, with CAS number 1903771-04-9 serving as a unique identifier in chemical databases.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific kinases implicated in inflammatory pathways. In vitro studies demonstrate that N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide effectively suppresses the activation of key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of immune responses. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. Preliminary data indicate that N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, making it a candidate for further investigation in oncology drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, N-[3-(1,2-oxazol-4-yl)propyl]-4-thiophen-2-ylbenzamide (CAS: 1903771-04-9) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity in modulating inflammatory and oncological pathways highlights its versatility and potential impact in medicinal chemistry. Future studies will be critical in translating these findings into clinically viable treatments.